Cas no 2411268-64-7 (N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide)

• Product Name: N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide
• CAS No: 2411268-64-7
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• CID: 5358088
• PubChem ID: 146095251
• Update Time: 2025-11-06

N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816902251
• N-[1-(3-Thiophen-2-yl-1H-1,2,4-triazol-5-yl)cyclobutyl]prop-2-enamide
• N-{1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutyl}prop-2-enamide
• N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide

• Inchi： 1S/C13H14N4OS/c1-2-10(18)15-13(6-4-7-13)12-14-11(16-17-12)9-5-3-8-19-9/h2-3,5,8H,1,4,6-7H2,(H,15,18)(H,14,16,17)
• InChI Key： CAJJERHHCUVXAO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(C2(CCC2)NC(C=C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.8
• Topological Polar Surface Area: 98.9

Additional information on N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide

Comprehensive Overview of N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide (CAS No. 2411268-64-7)

The compound N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide (CAS No. 2411268-64-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a thiophene ring fused with a 1,2,4-triazole core and a cyclobutyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammatory diseases, metabolic disorders, and certain types of cancers.

In recent years, the demand for heterocyclic compounds like N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide has surged due to their versatility in drug development. The 1,2,4-triazole ring, in particular, is known for its pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities. This has led to a growing body of research exploring the compound's mechanism of action and its interactions with biological targets. For instance, studies have shown that derivatives of this compound may inhibit key enzymes involved in disease pathways, making it a hot topic in precision medicine and targeted therapy.

Another area of interest is the compound's potential role in neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are actively searching for molecules that can modulate neuronal pathways. The thiophene and triazole components of N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide are being investigated for their ability to cross the blood-brain barrier and interact with neural receptors. This aligns with the broader trend of central nervous system (CNS) drug discovery, a field that has seen exponential growth in recent years.

From a synthetic chemistry perspective, the compound's cyclobutyl group adds a layer of complexity that challenges researchers to develop innovative synthesis routes. The incorporation of prop-2-enamide further enhances its reactivity, making it a valuable intermediate for constructing more complex molecules. This has sparked discussions in academic and industrial circles about optimizing its synthesis for scalability and cost-effectiveness, especially in the context of green chemistry and sustainable manufacturing practices.

In the realm of computational chemistry, N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide has been the subject of molecular docking studies and quantum mechanical calculations. These simulations aim to predict its binding affinity with various proteins and enzymes, providing insights into its potential therapeutic applications. Such approaches are increasingly popular as they reduce the need for extensive lab experiments, aligning with the push for AI-driven drug discovery and in silico modeling.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are also critical factors under investigation. These attributes determine its suitability for formulation into drugs, a topic of great relevance to pharmaceutical development. Given the increasing consumer demand for oral bioavailability and patient-friendly formulations, researchers are exploring ways to enhance these characteristics through structural modifications or the use of advanced delivery systems.

In summary, N-{1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutyl}prop-2-enamide (CAS No. 2411268-64-7) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug discovery to material science, make it a compound worth watching in the coming years. As research continues to unfold, it is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.